4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide

• IUPAC Name: 4-(1,3-dioxoisoindol-2-yl)-N-(2-methoxyphenyl)benzamide
• InChI: InChI=1S/C22H16N2O4/c1-28-19-9-5-4-8-18(19)23-20(25)14-10-12-15(13-11-14)24-21(26)16-6-2-3-7-17(16)22(24)27/h2-13H,1H3,(H,23,25)
• InChI Key: LSECAZYZXRCLSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)N3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C22H16N2O4
• Molecular Weight: 372.4 g/mol
• CAS No.: 331464-94-9

Description

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide is a small molecule research chemical designed for neuroscience and medicinal chemistry applications. This compound features a phthalimide group, a key structural motif found in a class of compounds known to act as positive allosteric modulators (PAMs) of metabotropic glutamate receptors (mGluRs) . Research into structurally similar molecules, such as CPPHA, has shown that this chemotype can potentiate the activity of group I mGluRs (mGluR1 and mGluR5) through a novel allosteric binding site that is distinct from the MPEP site, offering a unique tool for selectively modulating these therapeutically relevant receptors . Furthermore, the phthalimide moiety is a valuable substrate in organic synthesis for constructing diverse heterocyclic compounds with applications in chemistry, industry, and pharmaceuticals . It is also a core structural element in approved pharmaceuticals, exemplified by apremilast, underscoring its significance in drug discovery . This product is provided For Research Use Only. It is not intended for diagnostic or therapeutic procedures.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Electronic Effects

Substituent Position on the Phenyl Ring

• 4-(1,3-Dioxo-isoindol-2-yl)-N-(4-methoxyphenyl)benzamide (CAS 325739-57-9): The 4-methoxy group enhances electron-donating effects compared to the 2-methoxy isomer.
• N-(4-Chlorophenyl)-4-(1,3-dioxo-isoindol-2-yl)butyl-benzamide (CAS 313665-68-8):
  The chloro substituent introduces electron-withdrawing effects, which could enhance stability but reduce solubility. The extended butyl chain may improve membrane permeability .

Modifications to the Isoindole Dione Core

• Compound 10 (): Contains a 5-methyl-isoindole dione group, which increases lipophilicity and may enhance blood-brain barrier penetration. The extended alkyl chain (butanamide) could modulate pharmacokinetics .
• [10-(1,3-Dioxo-isoindol-2-yl)decyl]triphenylphosphonium bromide (): Incorporation of a phosphonium group improves mitochondrial targeting, demonstrating how core modifications can redirect biological activity .

Key Differentiators of the Target Compound

• 2-Methoxy vs.
• Lack of Extended Chains : Unlike compound 10 () or phosphonium derivatives (), the target compound’s simplicity may favor oral bioavailability and synthetic scalability.

Q & A

Basic: What are the established synthetic routes for 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-methoxyphenyl)benzamide?

Methodological Answer:
The synthesis typically involves two key steps:

Isoindole-1,3-dione formation : Reacting phthalic anhydride derivatives with amines under reflux in aprotic solvents (e.g., DMF) to form the isoindole ring .

Amide coupling : Using 2-methoxyaniline and a benzoyl chloride derivative in the presence of coupling agents like EDCI/HOBt or DCC. Reaction conditions (e.g., 0–5°C for 12–24 hours) are critical to minimize side reactions .
Purification often involves column chromatography (silica gel, ethyl acetate/hexane gradient) and recrystallization from ethanol or methanol .

Basic: How is the compound structurally characterized in academic research?

Methodological Answer:
Characterization employs:

• X-ray crystallography : SHELX software (SHELXL for refinement) resolves the crystal structure, confirming bond lengths/angles and hydrogen-bonding networks .
• Spectroscopy :
  • ¹H/¹³C NMR : Peaks for isoindole (δ 7.6–8.1 ppm, aromatic protons) and methoxy groups (δ 3.8–4.0 ppm) .
  • FT-IR : Stretching vibrations for amide C=O (~1680 cm⁻¹) and isoindole carbonyl (~1700 cm⁻¹) .

Basic: What preliminary biological screening assays are recommended for this compound?

Methodological Answer:

• In vitro kinase inhibition : Use ADP-Glo™ kinase assays (e.g., against EGFR or VEGFR2) with IC₅₀ determination via dose-response curves .
• Cytotoxicity screening : MTT assays on cancer cell lines (e.g., MCF-7, HeLa) at 1–100 µM concentrations, with cisplatin as a positive control .
• Solubility assessment : Shake-flask method in PBS (pH 7.4) to guide formulation studies .

Advanced: How can structure-activity relationship (SAR) studies optimize bioactivity?

Methodological Answer:

• Substituent variation : Systematically modify the methoxy group (e.g., replace with ethoxy or halogens) and test potency in kinase assays .
• Isoindole core modifications : Introduce electron-withdrawing groups (e.g., -NO₂) to enhance electrophilicity and target binding .
• Pharmacophore mapping : Use Schrödinger’s Phase to align active analogs and identify critical hydrogen-bond acceptors (e.g., isoindole carbonyl) .

Advanced: How to resolve contradictions in biological data across studies?

Methodological Answer:

• Dose standardization : Re-evaluate activity at fixed concentrations (e.g., 10 µM) under controlled conditions (pH, temperature) .
• Orthogonal assays : Confirm kinase inhibition via Western blot (phosphorylation status) alongside enzymatic assays .
• Mutagenesis studies : For target validation, engineer receptor mutants (e.g., mGluR5-F585I) to test compound binding specificity .

Advanced: What computational methods predict binding modes and metabolic stability?

Methodological Answer:

• Molecular docking : Use AutoDock Vina to model interactions with kinase ATP-binding pockets (e.g., VEGFR2), prioritizing poses with ΔG < -8 kcal/mol .
• MD simulations : Run 100-ns simulations (AMBER force field) to assess ligand-receptor stability and identify key residues (e.g., Lys868 in VEGFR2) .
• ADMET prediction : SwissADME predicts CYP450 metabolism; prioritize analogs with low clearance (e.g., t₁/₂ > 4 h) .

Advanced: How to improve pharmacokinetic properties for in vivo studies?

Methodological Answer:

• Prodrug design : Synthesize ester derivatives (e.g., acetate prodrugs) to enhance oral bioavailability .
• Nanoparticle formulation : Encapsulate in PLGA nanoparticles (70–100 nm, PDI < 0.2) for sustained release .
• Plasma stability assay : Incubate compound in murine plasma (37°C, 24 h) and quantify via LC-MS to guide dosing frequency .

Advanced: How to validate novel biological targets for this compound?

Methodological Answer:

• CRISPR knockouts : Generate HEK293 cells lacking suspected targets (e.g., mGluR5) and compare compound efficacy via cAMP assays .
• Thermal shift assay (TSA) : Monitor target protein melting temperature (ΔTm > 2°C) upon compound binding .
• SPR analysis : Measure real-time binding kinetics (KD < 1 µM) using Biacore systems .

Advanced: What in vivo models are suitable for evaluating therapeutic potential?

Methodological Answer:

• Xenograft models : Administer 10 mg/kg (i.p., daily) in BALB/c nude mice with MDA-MB-231 tumors; measure tumor volume biweekly .
• PK/PD studies : Collect plasma at t = 0.5, 1, 4, 8, 24 h post-dose to calculate AUC and correlate with target inhibition .
• Toxicology : Assess liver/kidney function (ALT, BUN) in C57BL/6 mice after 28-day exposure .

Advanced: How to address polymorphism during formulation?

Methodological Answer:

• Polymorph screening : Recrystallize from 12 solvents (e.g., acetonitrile, toluene) and characterize forms via PXRD .
• Stability testing : Store dominant polymorphs at 40°C/75% RH for 4 weeks; monitor changes via DSC and HPLC .
• Co-crystallization : Co-formulate with succinic acid to enhance solubility while maintaining stability .